Cas no 1401666-07-6 ([(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1401666-07-6
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2159567
• Update Time: 2025-06-07

[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((R)-1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-3-yl)(isopropyl)carbamate
• AM97683
• [(R)-1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-yl]isopropylcarbamic acid tert-butyl ester
• [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-11(2)14(18)15(21)19-9-8-13(10-19)20(12(3)4)16(22)23-17(5,6)7/h11-14H,8-10,18H2,1-7H3/t13-,14+/m1/s1
• InChI Key： ZPTSIIKYTZWYHO-KGLIPLIRSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)[C@H]1CN(C([C@H](C(C)C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Topological Polar Surface Area: 75.9

Additional information on [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester: A Comprehensive Overview

[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a complex organic compound with the CAS registry number 1401666-07-6. This compound belongs to the class of carbamic acid derivatives, which are widely studied in the fields of organic chemistry and pharmacology due to their potential applications in drug development and chemical synthesis. The structure of this compound is characterized by a pyrrolidine ring, an isopropyl group, and a tert-butyl ester moiety, making it a valuable substrate for various chemical transformations.

The pyrrolidine core of this molecule is a five-membered ring containing four carbon atoms and one nitrogen atom. This structure is known for its stability and versatility in organic synthesis. The (R) configuration at the pyrrolidine ring indicates a specific stereochemistry, which is crucial for determining the compound's biological activity and selectivity. The (S)-2-amino-3-methyl-butyryl group attached to the pyrrolidine ring introduces additional functional groups, including an amino group and a methyl substituent, which can participate in various chemical reactions or interactions with biological systems.

The isopropyl group attached to the pyrrolidine ring adds bulkiness to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The tert-butyl ester moiety at the carbamic acid position serves as a protecting group during synthesis and can be cleaved under specific conditions to regenerate the free carbamic acid. This feature makes the compound useful in peptide synthesis and other applications where controlled release of functional groups is desired.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacological effects while minimizing adverse reactions. The (R) configuration of this compound may play a significant role in its interaction with biological targets, such as enzymes or receptors. For instance, researchers have explored the use of similar compounds in the development of protease inhibitors, which are critical in treating viral infections like HIV and hepatitis C.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, amide bond formation, and stereoselective reactions. The use of chiral auxiliaries or asymmetric catalysis can help control the stereochemistry during synthesis, ensuring the desired enantiomeric excess. These methods are well-documented in organic chemistry literature and are continually being optimized to improve yield and efficiency.

The tert-butyl ester group in this compound is particularly interesting due to its stability under mild conditions and ease of removal using acidic or enzymatic cleavage. This property makes it an ideal protecting group for sensitive functional groups during multi-step syntheses. For example, it can be used to protect carboxylic acids or hydroxyl groups during peptide coupling reactions or other transformations where these groups might interfere with the reaction.

From a pharmacological perspective, compounds with structures similar to [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester have shown promise in various therapeutic areas. For instance, they may exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating other inflammatory pathways. Additionally, their ability to interact with G-protein coupled receptors (GPCRs) or ion channels suggests potential applications in treating conditions such as pain, cardiovascular diseases, or neurological disorders.

Recent advancements in computational chemistry have also enabled researchers to predict the bioavailability and toxicity profiles of such compounds before they enter experimental phases. By using molecular docking studies and quantitative structure-activity relationship (QSAR) models, scientists can design more effective drugs with fewer side effects. These tools have been instrumental in optimizing the structure of compounds like [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, ensuring that they meet both efficacy and safety criteria.

In conclusion, [(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No.: 1401666-07-) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As our understanding of its properties continues to grow through cutting-edge research techniques, this compound will undoubtedly play an increasingly important role in advancing modern medicine.